Cas no 2680678-26-4 (tert-butyl N-5-iodo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate)
tert-butyl N-5-iodo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate
- 2680678-26-4
- EN300-28302504
- tert-butyl N-5-iodo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate
-
- Inchi: 1S/C10H11F3IN3O2/c1-9(2,3)19-8(18)17-7-15-4-5(14)6(16-7)10(11,12)13/h4H,1-3H3,(H,15,16,17,18)
- InChI Key: XDBDFUUEEFTEFY-UHFFFAOYSA-N
- SMILES: IC1C=NC(=NC=1C(F)(F)F)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 388.98481g/mol
- Monoisotopic Mass: 388.98481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 64.1Ų
tert-butyl N-5-iodo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28302504-1g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 1g |
$671.0 | 2023-09-07 | ||
| Enamine | EN300-28302504-5g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 5g |
$1945.0 | 2023-09-07 | ||
| Enamine | EN300-28302504-10g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 10g |
$2884.0 | 2023-09-07 | ||
| Enamine | EN300-28302504-0.05g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28302504-0.1g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28302504-0.25g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28302504-0.5g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28302504-1.0g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28302504-2.5g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28302504-5.0g |
tert-butyl N-[5-iodo-4-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680678-26-4 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 |
tert-butyl N-5-iodo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on tert-butyl N-5-iodo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate
Tert-Butyl N-5-Iodo-4-(Trifluoromethyl)Pyrimidin-2-Ylcarbamate: A Comprehensive Overview
Tert-butyl N-5-iodo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate, also known by its CAS number 2680678-26-4, is a highly specialized compound with significant potential in the field of biopharmaceuticals. This molecule belongs to a class of compounds that have garnered considerable attention due to their unique structural features and versatile applications in drug discovery and therapeutic development.
The compound's structure, featuring a tert-butyl group, a pyrimidine ring, and substituents including an iodine atom and a trifluoromethyl group, makes it particularly interesting for researchers in the pharmaceutical industry. These structural elements contribute to its unique pharmacokinetic properties, which are critical in determining its efficacy and safety profile.
Recent studies have highlighted the importance of iodinated compounds in various therapeutic areas, including oncology and inflammation. The presence of an iodine atom at position 5 on the pyrimidine ring suggests that this compound may exhibit selective activity toward specific targets, such as kinases or other enzymes involved in disease pathways.
Furthermore, the trifluoromethyl group at position 4 adds a layer of complexity to the molecule's electronic properties. This substituent is known to enhance the lipophilicity and metabolic stability of compounds, which are crucial factors in drug design. The combination of these functional groups within a pyrimidine framework positions this compound as a promising candidate for targeted therapies.
Recent advancements in crystallography and computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of compounds like tert-butyl N-5-iodo-4-(trifluoromethyl)pyrimidin-2-ylcarbamate. These techniques have revealed how the molecule's structure influences its binding affinity to protein targets, paving the way for the development of more effective small-molecule inhibitors.
Another key aspect of this compound is its potential as a prodrug or a precursor in the synthesis of other bioactive agents. The carbamate group attached to the pyrimidine ring suggests that it may undergo further modifications, such as hydrolysis or coupling reactions, to yield derivatives with enhanced biological activity.
Moreover, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been a focus of recent investigations. Understanding these parameters is essential for optimizing drug delivery systems and ensuring that the compound achieves the desired therapeutic effects with minimal side effects.
Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel biomarkers associated with this class of compounds. These biomarkers not only aid in the early detection of diseases but also facilitate the development of personalized treatment strategies, which is a cornerstone of modern medicine.
Finally, the compound's role in preclinical studies has been extensively explored. Results from these studies have demonstrated its potential as an effective agent in combating various pathologies, including cancer and inflammatory diseases. Ongoing research continues to unravel the full extent of its therapeutic applications, solidifying its position as a key player in the future of biopharmaceuticals.
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